Cas no 1344409-64-8 ((2S)-4-(3-tert-butylphenyl)butan-2-amine)

• Product Name: (2S)-4-(3-tert-butylphenyl)butan-2-amine
• CAS No: 1344409-64-8
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 6051478
• PubChem ID: 165853781
• Update Time: 2025-07-15

(2S)-4-(3-tert-butylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-tert-butylphenyl)butan-2-amine
• EN300-1847705
• 1344409-64-8

• Inchi： 1S/C14H23N/c1-11(15)8-9-12-6-5-7-13(10-12)14(2,3)4/h5-7,10-11H,8-9,15H2,1-4H3/t11-/m0/s1
• InChI Key： PPSRGSKJIYPUEF-NSHDSACASA-N
• SMILES： N[C@@H](C)CCC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(3-tert-butylphenyl)butan-2-amine

Introduction to (2S)-4-(3-tert-butylphenyl)butan-2-amine and Its Significance in Modern Chemical Research

(2S)-4-(3-tert-butylphenyl)butan-2-amine, with the CAS number 1344409-64-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its specific stereochemistry and structural features, has garnered attention due to its potential applications in various biological and chemical processes. The unique arrangement of its substituents, particularly the (2S) configuration and the presence of a 3-tert-butylphenyl group, makes it a subject of extensive study in synthetic chemistry and drug development.

The compound's structure consists of a butan-2-amine backbone, which is a common motif in many bioactive molecules. The (2S) configuration at the second carbon atom introduces chirality, a crucial factor in the pharmacological activity of many drugs. The 3-tert-butylphenyl group further enhances the molecule's complexity, providing multiple interaction points with biological targets. This combination of features makes (2S)-4-(3-tert-butylphenyl)butan-2-amine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-4-(3-tert-butylphenyl)butan-2-amine aligns well with this trend, as the precise spatial arrangement of atoms can significantly influence its biological activity. Researchers have been exploring various synthetic routes to optimize the production of this compound, aiming to achieve high enantiomeric purity and yield.

One of the most exciting areas of research involving (2S)-4-(3-tert-butylphenyl)butan-2-amine is its potential application in the development of novel therapeutic agents. Studies have suggested that this compound may exhibit properties that make it useful in treating a variety of diseases. For instance, its structural framework could be modified to target specific enzymes or receptors involved in metabolic disorders, neurodegenerative diseases, or even cancer. The tert-butyl group, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

The synthesis of (2S)-4-(3-tert-butylphenyl)butan-2-amine involves several key steps that highlight the ingenuity of modern synthetic chemistry. One common approach involves asymmetric reduction using chiral catalysts or reagents. These methods allow for the selective formation of the desired enantiomer while minimizing the formation of unwanted byproducts. Additionally, recent advancements in flow chemistry have enabled more efficient and scalable production processes for this compound.

Another area where (2S)-4-(3-tert-butylphenyl)butan-2-amine has shown promise is in the field of materials science. Its unique structure and properties make it a potential candidate for developing new materials with enhanced functionalities. For example, researchers are exploring its use in creating polymers with improved mechanical strength or thermal stability. These materials could find applications in various industries, from aerospace to electronics.

The growing body of research on (2S)-4-(3-tert-butylphenyl)butan-2-amine underscores its importance as a versatile chemical entity. As our understanding of its properties and potential applications continues to expand, we can expect to see more innovative uses emerge. Whether in pharmaceuticals or materials science, this compound represents a significant step forward in chemical innovation.

In conclusion, (2S)-4-(3-tert-butylphenyl)butan-2-amine is a fascinating molecule with a wide range of potential applications. Its unique structural features and stereochemistry make it an attractive target for further research and development. As scientists continue to explore its capabilities, we can anticipate exciting advancements that will benefit various fields, from medicine to materials science.